(1-Cyclopropylethyl)[2-(pyridin-2-YL)ethyl]amine

• Molecular Formula: C12H18N2
• Molecular Weight: 190.28 g/mol
• IUPAC Name: 1-cyclopropyl-N-(2-pyridin-2-ylethyl)ethanamine
• InChI: InChI=1S/C12H18N2/c1-10(11-5-6-11)13-9-7-12-4-2-3-8-14-12/h2-4,8,10-11,13H,5-7,9H2,1H3
• InChI Key: STVWMRYLAUIANQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CC1)NCCC2=CC=CC=N2

Description

(1-Cyclopropylethyl)[2-(pyridin-2-yl)ethyl]amine is a secondary amine featuring a cyclopropylethyl group and a pyridin-2-yl-ethyl substituent. This structural duality suggests applications in medicinal chemistry (e.g., as a ligand or bioactive scaffold) and materials science .

Preparation Methods

The synthesis of (1-Cyclopropylethyl)[2-(pyridin-2-YL)ethyl]amine typically involves the reaction of cyclopropyl ethylamine with 2-bromoethylpyridine under specific conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures. Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring higher yields and purity .

Chemical Reactions Analysis

(1-Cyclopropylethyl)[2-(pyridin-2-YL)ethyl]amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4), resulting in the formation of amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the pyridine ring, using reagents like alkyl halides or acyl chlorides under basic conditions.

Scientific Research Applications

(1-Cyclopropylethyl)[2-(pyridin-2-YL)ethyl]amine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of neurological disorders and inflammatory diseases.

Industry: It is used in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of (1-Cyclopropylethyl)[2-(pyridin-2-YL)ethyl]amine involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by binding to certain receptors or enzymes, modulating their activity. For example, it may interact with neurotransmitter receptors in the brain, influencing neuronal signaling pathways and resulting in therapeutic effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Features

(1-Cyclopropylethyl)[2-(Pyridin-2-yl)ethyl]amine

• Substituents : Cyclopropylethyl (sterically bulky, lipophilic) and pyridin-2-yl-ethyl (aromatic, coordination-capable).
• Potential applications: Metal coordination (pyridinyl group), drug design (lipophilicity enhances membrane permeability).

(1-Cyclopropylethyl)[2-(Piperidin-1-yl)ethyl]amine (CAS 1594073-19-4)

• Substituents: Cyclopropylethyl and piperidin-1-yl-ethyl (saturated, non-aromatic).
• Piperidine’s basicity may enhance solubility in acidic environments compared to pyridinyl derivatives .

4-Chloro-N-(1-(Pyridin-2-yl)ethyl)aniline

• Substituents : Chlorophenyl and pyridin-2-yl-ethyl.
• Key difference : Aromatic chlorophenyl group introduces electron-withdrawing effects, altering reactivity and hydrogen-bonding patterns. The crystal structure reveals planar geometry, stabilized by N–H···N hydrogen bonds .

2-(Pyridin-2-yl)propan-2-amine (CAS 52568-28-2)

• Substituents : Branched isopropyl group (steric hindrance) and pyridin-2-yl.
• Key difference : Branched structure reduces conformational flexibility compared to the cyclopropylethyl chain. Density: 0.980 g/mL at 25°C; molecular weight: 136.20 g/mol .

Physical and Chemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Properties
(1-Cyclopropylethyl)[2-(pyridin-2-yl)ethyl]amine	Not provided	Not provided	High lipophilicity (cyclopropyl), coordination potential
2-(Pyridin-2-yl)propan-2-amine	C₈H₁₂N₂	136.20	Density: 0.980 g/mL; branched steric hindrance
(1-Cyclopropylethyl)[2-(piperidin-1-yl)ethyl]amine	C₁₂H₂₄N₂	196.34	Higher basicity (piperidine) vs. pyridinyl